N,N-dimethyl-4-[(2-thiophen-3-ylquinazolin-4-yl)amino]benzamide

• IUPAC Name: N,N-dimethyl-4-[(2-thiophen-3-ylquinazolin-4-yl)amino]benzamide
• InChI: InChI=1S/C21H18N4OS/c1-25(2)21(26)14-7-9-16(10-8-14)22-20-17-5-3-4-6-18(17)23-19(24-20)15-11-12-27-13-15/h3-13H,1-2H3,(H,22,23,24)
• InChI Key: OGXRTRQEYZZFTL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)NC2=NC(=NC3=CC=CC=C32)C4=CSC=C4
• Molecular Formula: C21H18N4OS
• Molecular Weight: 374.5 g/mol

Description

N,N-dimethyl-4-[(2-thiophen-3-ylquinazolin-4-yl)amino]benzamide, also known as DMTQ, is a novel compound that has gained significant attention in the scientific community for its potential applications in various fields.

Mechanism of Action

The mechanism of action of N,N-dimethyl-4-[(2-thiophen-3-ylquinazolin-4-yl)amino]benzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in various cellular processes, including cell growth and inflammation. This compound has also been found to modulate the expression of certain genes involved in cancer cell growth and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and reducing inflammation in animal models. Furthermore, this compound has been found to protect against neuronal damage and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N-dimethyl-4-[(2-thiophen-3-ylquinazolin-4-yl)amino]benzamide is its potential use in the treatment of various diseases, including cancer and neurodegenerative diseases. Furthermore, this compound has been found to exhibit low toxicity, making it a safe compound for use in lab experiments. However, one of the limitations of this compound is its limited solubility in water, which may affect its effectiveness in certain applications.

Future Directions

There are several future directions for the research and development of N,N-dimethyl-4-[(2-thiophen-3-ylquinazolin-4-yl)amino]benzamide. One potential direction is the investigation of its potential use in combination with other compounds for the treatment of cancer and neurodegenerative diseases. Furthermore, the development of more efficient synthesis methods for this compound may lead to its increased use in various fields of scientific research. Finally, the investigation of the mechanism of action of this compound may lead to the discovery of new targets for the treatment of various diseases.

Synthesis Methods

N,N-dimethyl-4-[(2-thiophen-3-ylquinazolin-4-yl)amino]benzamide can be synthesized through a multi-step process involving the reaction of 2-aminobenzamide with 2-chloro-3-thiophene carboxaldehyde, followed by N,N-dimethylation using dimethyl sulfate. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N,N-dimethyl-4-[(2-thiophen-3-ylquinazolin-4-yl)amino]benzamide has been found to exhibit potential applications in various fields of scientific research. It has been studied for its anti-cancer properties, with research suggesting that it inhibits the growth of cancer cells by inducing apoptosis. This compound has also been investigated for its anti-inflammatory properties and has been found to reduce inflammation in animal models. Furthermore, this compound has been studied for its potential use in the treatment of neurodegenerative diseases, with research suggesting that it may protect against neuronal damage and improve cognitive function.